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Compound of Interest

Compound Name: Decan-2-one-d5

Cat. No.: B12370297 Get Quote

In-Depth Technical Guide: Decan-2-one-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Decan-2-one-d5, a deuterated

analog of the naturally occurring ketone, decan-2-one. This document details its chemical

properties, synthesis, and primary applications, with a focus on its use in research and

development.

Core Compound Data
Decan-2-one-d5 is a stable, isotopically labeled compound valuable in analytical and

metabolic studies. Below is a summary of its key chemical identifiers and properties, presented

alongside its non-deuterated counterpart for comparative analysis.
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Property
Decan-2-one-d5 (2-
Decanone-1,1,1,3,3-d5)

Decan-2-one

CAS Number 55320-60-0[1][2] 693-54-9[3][4][5][6]

Molecular Formula C₁₀H₁₅D₅O[7] C₁₀H₂₀O[3][4][5][6]

Molecular Weight 161.30 g/mol [2] 156.27 g/mol [4]

Isotopic Enrichment ≥98 atom % D[1] Not Applicable

Chemical Purity ≥98%[1] Not Applicable

Experimental Applications and Methodologies
The primary application of Decan-2-one-d5 is as an internal standard in quantitative analytical

methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-mass spectrometry (LC-MS). Its utility stems from its chemical similarity to the

unlabeled analyte, allowing for accurate quantification by correcting for variations in sample

preparation and instrument response.

Experimental Workflow: Quantification of Decan-2-one
in Biological Matrices
The following workflow outlines a typical experimental protocol for the use of Decan-2-one-d5
as an internal standard.
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Experimental Workflow for Quantification
Sample Collection

(e.g., plasma, urine, tissue)

Addition of Internal Standard
(Decan-2-one-d5)

Spiking

Sample Preparation
(e.g., protein precipitation, liquid-liquid extraction)

Instrumental Analysis
(GC-MS or LC-MS)

Data Processing

Peak Integration

Quantification of Analyte

Ratio Calculation
(Analyte/Internal Standard)

Click to download full resolution via product page

Caption: A generalized workflow for the quantification of decan-2-one using its deuterated

analog as an internal standard.

Signaling Pathways and Biological Relevance
Decan-2-one is a naturally occurring compound found in various plants and is also a

component of some insect pheromones. While Decan-2-one-d5 is primarily a synthetic tool for

analytical chemistry, understanding the biological context of the unlabeled compound is crucial
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for studies in which it is used. Research into the biological activity of decan-2-one may involve

investigating its role in cell signaling or as a volatile organic compound (VOC) in organismal

interactions.

At present, specific signaling pathways directly modulated by decan-2-one are not well-

established in the scientific literature. However, as a volatile ketone, its interactions would likely

be with olfactory receptors or other chemosensory pathways.

The logical relationship for investigating the biological impact of a volatile compound like

decan-2-one is outlined below.

Logical Framework for Investigating Bioactivity

Decan-2-one
(Volatile Organic Compound)

Interaction with Receptor
(e.g., Olfactory Receptor)

Signal Transduction Cascade

Cellular Response

Physiological or Behavioral Effect

Click to download full resolution via product page

Caption: A conceptual diagram illustrating the potential mechanism of action for a volatile

bioactive compound like decan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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